Cas no 2171976-74-0 (5-4-(benzyloxy)-2-fluorophenylpyrimidine)

• Product Name: 5-4-(benzyloxy)-2-fluorophenylpyrimidine
• CAS No: 2171976-74-0
• MF: C₁₇H₁₃FN₂O
• MW: 280.296327352524
• CID: 5888553
• PubChem ID: 165531083
• Update Time: 2025-10-13

5-4-(benzyloxy)-2-fluorophenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-4-(benzyloxy)-2-fluorophenylpyrimidine
• 2171976-74-0
• EN300-1586373
• 5-[4-(benzyloxy)-2-fluorophenyl]pyrimidine

• Inchi： 1S/C17H13FN2O/c18-17-8-15(21-11-13-4-2-1-3-5-13)6-7-16(17)14-9-19-12-20-10-14/h1-10,12H,11H2
• InChI Key： PSMPUJKCHHIBOE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=CN=CN=C1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 280.10119120g/mol
• Monoisotopic Mass: 280.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35Ų

Additional information on 5-4-(benzyloxy)-2-fluorophenylpyrimidine

Comprehensive Overview of 5-4-(benzyloxy)-2-fluorophenylpyrimidine (CAS No. 2171976-74-0): Properties, Applications, and Industry Insights

5-4-(benzyloxy)-2-fluorophenylpyrimidine (CAS No. 2171976-74-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This fluorinated pyrimidine derivative combines a benzyloxy group with a fluorophenyl moiety, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C₁₇H₁₃FN₂O, and precise molecular weight of 280.30 g/mol underscore its potential as a building block for small-molecule therapeutics.

Recent studies highlight the growing demand for fluorinated compounds like 5-4-(benzyloxy)-2-fluorophenylpyrimidine in targeted cancer therapies and kinase inhibitors, aligning with the industry's focus on precision medicine. Researchers are particularly interested in its role as a scaffold for protein-binding molecules, given its ability to modulate enzyme activity. The compound's lipophilicity and bioavailability parameters also make it a candidate for CNS drug development, a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, CAS 2171976-74-0 exemplifies advancements in cross-coupling reactions and protecting group strategies. The benzyloxy functionality allows selective deprotection, enabling sequential modifications—a technique frequently discussed in AI-driven retrosynthesis platforms. This aligns with the pharmaceutical industry's push toward automated synthesis and high-throughput screening, addressing common search queries like "how to optimize fluorinated heterocycle synthesis."

Environmental and regulatory considerations for 5-4-(benzyloxy)-2-fluorophenylpyrimidine follow green chemistry principles, with emphasis on solvent reduction and catalytic processes. Analytical methods such as HPLC purity testing and LC-MS characterization ensure compliance with ICH guidelines—a critical concern for manufacturers. The compound's stability under various pH conditions (a frequently searched topic in formulation development forums) further enhances its utility in prodrug design.

Market trends indicate rising interest in 2171976-74-0 from contract research organizations (CROs) specializing in fragment-based drug discovery. Patent analyses reveal its incorporation in BTK inhibitor pipelines and JAK-STAT pathway modulators, reflecting its relevance in autoimmune disease research. These applications respond to trending searches like "next-generation kinase inhibitors 2024" and "fluorine in medicinal chemistry," positioning this compound at the intersection of academic and industrial innovation.

Quality control protocols for 5-4-(benzyloxy)-2-fluorophenylpyrimidine emphasize genotoxic impurity control and polymorph screening—key topics in FDA submissions. The compound's crystallinity and hygroscopicity data (often queried in preformulation studies) are crucial for solid-dosage formulation development. Recent publications also explore its potential in PROTAC technology, leveraging its aromatic systems for E3 ligase recruitment—a cutting-edge area in degrader therapeutics.

In conclusion, 5-4-(benzyloxy)-2-fluorophenylpyrimidine (CAS 2171976-74-0) represents a multifaceted tool for modern drug discovery, addressing critical needs in structure-activity relationship optimization and intellectual property expansion. Its alignment with AI-assisted molecular design trends and sustainable synthesis demands ensures continued relevance in the evolving landscape of specialty chemicals and pharmaceutical intermediates.